Cas no 101080-53-9 (Methyl 4-hydroxy-2-methylbut-2-enoate)
101080-53-9 structure
Product Name:Methyl 4-hydroxy-2-methylbut-2-enoate
CAS No:101080-53-9
MF:C6H10O3
MW:130.141802310944
CID:1130727
PubChem ID:57278577
Update Time:2025-04-20
Methyl 4-hydroxy-2-methylbut-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-2-methylbut-2-enoate
- AKOS017544626
- DTXSID20720738
- 101080-53-9
- 2-Butenoic acid, 4-hydroxy-2-methyl-, methyl ester
-
- Inchi: 1S/C6H10O3/c1-5(3-4-7)6(8)9-2/h3,7H,4H2,1-2H3
- InChI Key: FKRANOXLYCXMOV-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)=CCO)=O
Computed Properties
- Exact Mass: 130.062994g/mol
- Monoisotopic Mass: 130.062994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Molecular Weight: 130.14g/mol
- XLogP3: 0.1
- Topological Polar Surface Area: 46.5Ų
Methyl 4-hydroxy-2-methylbut-2-enoate Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
101080-53-9 (Methyl 4-hydroxy-2-methylbut-2-enoate) Related Products
- 6622-76-0(Methyl tiglate)
- 14316-68-8(2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)
- 5837-78-5(Ethyl tiglate)
- 1567-14-2(2-Methyl (E)-2-Methyl-2-pentenoate)
- 17041-60-0(Dimethyl ethylidenemalonate)
- 61692-83-9(Propyl tiglate)
- 22035-53-6(Dimethyl isopropylidenemalonate)
- 5953-76-4(Angelic Acid Methyl Ester)
- 617-54-9(Dimethyl citraconate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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